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Compound of Interest

Compound Name: Oxindole-3-acetic acid-13C6

Cat. No.: B15562314 Get Quote

This document provides a comprehensive operational plan for the safe and compliant disposal

of Oxindole-3-acetic acid-13C6. The procedures outlined are designed for researchers,

scientists, and drug development professionals to ensure safety and regulatory adherence.

Core Safety Principle: Non-Radioactive Compound

The primary consideration for the disposal of Oxindole-3-acetic acid-13C6 is that it is a stable

isotope-labeled compound. The ¹³C isotope is non-radioactive. Therefore, no radiological

precautions are necessary. The disposal protocol is determined by the chemical's inherent

toxicological and environmental hazards, which are considered equivalent to its unlabeled

counterpart.[1] Disposal should align with local regulations and be managed by certified

professionals.[1]

Chemical Hazard and Property Profile
While a specific Safety Data Sheet (SDS) for the ¹³C₆ isotopologue is not widely available, the

hazard profile can be determined from the unlabeled parent compound, Oxindole-3-acetic acid.

This data provides the basis for a conservative safety and disposal approach.
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Property Data Source(s)

GHS Hazard Statements H302: Harmful if swallowed [2][3]

H311: Toxic in contact with

skin

H315: Causes skin irritation [3][4]

H319: Causes serious eye

irritation
[3][4]

H335: May cause respiratory

irritation
[3]

H400: Very toxic to aquatic life

GHS Pictograms Warning, Danger [3]

Melting Point 123 - 129 °C [2]

Molecular Formula C₄¹³C₆H₉NO₃ [5]

Appearance Beige solid / powder [2][4]

Storage Temperature
Refrigerated (+2°C to +8°C) or

-20°C, Protect from light
[6]

Standard Operating Protocol for Disposal
This protocol provides a step-by-step methodology for the safe handling and disposal of

Oxindole-3-acetic acid-13C6 waste.

Phase 1: Immediate Handling and Personal Protective
Equipment (PPE)

Hazard Assessment: Before handling, recognize that the compound is harmful if swallowed,

toxic in contact with skin, and an irritant.[3]

PPE Selection: Wear appropriate personal protective equipment as a standard for handling

hazardous chemicals.
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Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Chemical safety goggles or glasses.

Lab Coat: A standard lab coat to prevent skin contact.

Work Area: Handle the compound and its waste in a well-ventilated area or a chemical fume

hood to minimize inhalation risk.[4]

Phase 2: Waste Segregation and Containerization
Waste Characterization: Classify all materials contaminated with Oxindole-3-acetic acid-
13C6 (e.g., unused solid, contaminated vials, pipette tips, gloves) as hazardous chemical

waste.

Segregation:

DO NOT mix this waste with non-hazardous lab trash.

DO NOT dispose of this material down the sink or drain.

Keep this waste stream separate from radioactive waste.[7]

Container Selection: Use a designated, chemically compatible, and leak-proof container with

a secure screw-top lid. The container must be in good condition and free of external

contamination.

Labeling: Affix a "Hazardous Waste" label to the container immediately. Fill out the label

completely with the following information:

Full Chemical Name: "Oxindole-3-acetic acid-13C6"

Hazards: "Toxic," "Irritant," "Environmental Hazard"

Principal Investigator/Lab Contact: Your name and lab information.

Phase 3: Storage and Final Disposal
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On-site Storage: Keep the sealed waste container in a designated Satellite Accumulation

Area (SAA) within your laboratory. This area should be away from incompatible materials

and general traffic.

Arrange for Pickup: Once the container is full or you are ready for disposal, contact your

institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.

Professional Disposal: The final disposal must be handled by a licensed and approved waste

disposal plant.[2][4] Your EHS office will manage this process to ensure full regulatory

compliance.

Logistical and Procedural Diagrams
Visual workflows provide an at-a-glance reference for the critical decision-making and logistical

processes involved in proper chemical disposal.
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Disposal Workflow

Start: Generate Waste

1. Assess Hazards
(Toxic, Irritant)

2. Select & Wear PPE
(Gloves, Goggles, Coat)

3. Segregate Waste
(No Trash, No Sink)

4. Use Labeled Container
(Hazardous Waste)

5. Store in SAA

6. Contact EHS for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for the compliant disposal of Oxindole-3-acetic acid-13C6.
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Compliance & Logistics Hierarchy

Researcher
(Waste Generator)

Institutional EHS Office
(Coordination & Compliance)

Requests Pickup

Licensed Disposal Contractor
(Transport & Processing)

Schedules Service

Approved Waste Facility
(Final Disposal)

Transports Waste

Click to download full resolution via product page

Caption: The logistical chain of command for proper chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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